N-(3,4-difluorophenyl)benzenesulfonamide

• IUPAC Name: N-(3,4-difluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H9F2NO2S/c13-11-7-6-9(8-12(11)14)15-18(16,17)10-4-2-1-3-5-10/h1-8,15H
• InChI Key: UKFHAYWBZJDMKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)F)F
• Molecular Formula: C12H9F2NO2S
• Molecular Weight: 269.27 g/mol

Description

N-(3,4-difluorophenyl)benzenesulfonamide, also known as DFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. DFB is a sulfonamide derivative that possesses unique properties, making it a promising candidate for drug discovery and other scientific research applications.

Scientific Research Applications

Antitumor and Enzyme Inhibition Potential

Synthesis and Antiproliferative Activity :N-(3,4-difluorophenyl)benzenesulfonamide derivatives are synthesized for potential antiproliferative agents. In particular, derivatives like 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide have showcased significant antiproliferative activity against various cancer cell lines, including breast cancer and neuroblastoma cell lines. These findings highlight the potential application of these derivatives in cancer treatment. Furthermore, the structure-activity relationship studies of these compounds can contribute to the development of new lead anticancer agents (Motavallizadeh et al., 2014).

Applications in Photodynamic Therapy

New Photosensitizers for Cancer Treatment :Derivatives of N-(3,4-difluorophenyl)benzenesulfonamide are also being studied for their application in photodynamic therapy, a treatment method for cancer. Newly synthesized compounds, such as certain zinc phthalocyanine derivatives with benzenesulfonamide groups, exhibit good fluorescence properties and high singlet oxygen quantum yields, essential for Type II photodynamic therapy mechanisms. These features make them potential candidates for the treatment of cancer through photodynamic therapy (Pişkin et al., 2020).

Enzyme Inhibition for Therapeutic Applications

Inhibition of Carbonic Anhydrase :Certain N-(3,4-difluorophenyl)benzenesulfonamide derivatives have been synthesized and evaluated for their inhibitory effects on carbonic anhydrase enzymes, which are crucial in various physiological processes. The synthesized compounds have shown potent inhibitory effects on different isoenzymes of carbonic anhydrase, highlighting their potential therapeutic applications in treating conditions related to enzyme dysregulation (Gul et al., 2016).